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Compound of Interest

Compound Name: Nitrogen-17

Cat. No.: B1197461 Get Quote

This guide provides a detailed comparison of the nuclear properties of Nitrogen-17 and its

isotonic nuclei—nuclides sharing the same neutron number (N=10). The objective is to offer a

comprehensive resource for researchers and scientists, facilitating the cross-validation of

experimental data and theoretical models in nuclear physics. The data presented is crucial for

understanding nuclear structure, particularly in neutron-rich regions of the nuclear chart.

Comparative Analysis of N=10 Isotones
The following table summarizes the key experimentally determined properties of Nitrogen-17
and its primary isotonic neighbors. These nuclei, while having the same number of neutrons,

exhibit distinct properties due to their differing proton numbers, offering valuable insights into

the asymmetric effects within the nuclear force.
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Property Lithium-13
Beryllium-
14

Boron-15 Carbon-16 Nitrogen-17

Proton

Number (Z)
3 4 5 6 7

Neutron

Number (N)
10 10 10 10 10

Mass

Number (A)
13 14 15 16 17

Half-life (T½)
3.3 x 10⁻²¹

s[1]

4.35(17)

ms[2]

10.18(35)

ms[3]
0.750(6) s[4] 4.173(4) s[5]

Spin and

Parity (Jπ)
(3/2-) 0+[6] (3/2-) 0+ 1/2-[5][7]

Magnetic

Dipole

Moment (μ/

μN)

N/A 0 N/A 0 0.3552(4)[5]

Decay

Mode(s) and

Probability

Neutron

Emission
β⁻n (98%)[6] β⁻, β⁻n β⁻, β⁻n

β⁻n (95.1%),

β⁻ (4.9%)[5]

[7]

Mass Excess

(MeV)
N/A 25.24 21.5 13.69 7.87019[5]

Binding

Energy per

Nucleon

(MeV)

N/A 6.55 6.85 7.18 7.286[5]

Experimental Protocols
The determination of the nuclear properties listed above relies on a variety of sophisticated

experimental techniques. Below are detailed methodologies for the key experiments cited.

2.1. Measurement of Half-Life
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The half-life of radioactive isotopes is determined by measuring the decay rate of a sample

over time.[8]

Objective: To determine the time required for the number of radioactive nuclei in a sample to

reduce by half.[9]

Methodology:

Isotope Production: Short-lived isotopes like N-17 and its isotones are produced via

nuclear reactions, such as irradiating a target with a particle beam from an accelerator. For

instance, Nitrogen-17 can be produced by irradiating an ammonium fluoride solution with

deuterons.[5]

Detection: A radiation detector (e.g., a Geiger counter, scintillation detector, or

semiconductor detector) is placed near the sample to measure the emitted radiation (beta

particles, gamma rays, or neutrons).[10][11]

Data Acquisition: The number of decay events (counts) is recorded over a series of time

intervals.

Analysis: The natural logarithm of the count rate is plotted against time. For a first-order

decay process, this plot will yield a straight line.[11] The decay constant (λ) is determined

from the slope of this line. The half-life (T½) is then calculated using the formula: T½ =

ln(2) / λ.[8] Background radiation must be measured and subtracted from the sample's

count rate to ensure accuracy.[8]

2.2. Determination of Spin and Parity

Nuclear spin and parity (Jπ) are fundamental quantum mechanical properties of a nucleus that

are determined by the coupling of the angular momenta of its constituent nucleons.

Objective: To assign the correct spin and parity values to the nuclear ground and excited

states.

Methodology:
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Decay Spectroscopy: The analysis of the energies and angular distributions of emitted

particles (alpha, beta, gamma) during radioactive decay provides information about the

spin and parity of the initial and final states, based on conservation laws.

Nuclear Reactions: The angular distribution of particles produced in nuclear reactions

(e.g., scattering or transfer reactions) is sensitive to the spin and parity of the involved

nuclear states.

Direct Measurement: For stable or long-lived isotopes, techniques like atomic beam

magnetic resonance can be used.

Shell Model Comparison: Experimental results are often compared with predictions from

the nuclear shell model, which provides theoretical Jπ assignments based on nucleon

configurations.[12] Nuclei with even numbers of protons and neutrons in their ground state

typically have a spin and parity of 0+.[12]

2.3. Measurement of Nuclear Magnetic Dipole Moment

The nuclear magnetic dipole moment is a measure of the magnetic properties of a nucleus and

arises from the spin of its protons and neutrons.[13]

Objective: To precisely measure the magnetic dipole moment of a nucleus.

Methodology (Molecular Beam Resonance Method):

Beam Production: A beam of neutral atoms or molecules containing the nucleus of interest

is generated in a vacuum.[14]

State Selection: The beam passes through an inhomogeneous magnetic field (the A-field),

which deflects the particles based on the orientation of their nuclear magnetic moments.

[14]

Resonance: The beam then traverses a region with a strong, uniform magnetic field (the

C-field) superimposed with a weak, oscillating radiofrequency (RF) field. If the RF

frequency matches the Larmor precession frequency of the nuclear moments in the C-

field, transitions between spin states are induced.[14]
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Analysis: A second inhomogeneous magnetic field (the B-field), with a gradient opposite to

the A-field, refocuses particles that did not undergo a spin transition. Particles that did

undergo a transition are deflected and not detected.[14]

Calculation: By scanning the RF frequency, a resonance curve is obtained, peaking at the

Larmor frequency. The magnetic moment is then calculated from this frequency and the

known strength of the C-field.[14] Modern techniques also include Nuclear Magnetic

Resonance (NMR) on polarized samples and laser spectroscopy.[15]

2.4. Determination of Beta-Delayed Neutron Emission Probability (Pn)

For very neutron-rich nuclei, a common decay mode is beta decay to an excited state in the

daughter nucleus that is above the neutron separation energy, leading to the immediate

emission of one or more neutrons.

Objective: To measure the probability that a beta decay will be followed by the emission of a

neutron.

Methodology:

Isotope Production and Selection: The parent nucleus (e.g., N-17) is produced and

isotopically separated using facilities like ISOLDE at CERN or the Lohengrin spectrometer.

[16]

Beta-Neutron Coincidence: The primary method involves the simultaneous detection of the

beta particle from the initial decay and the subsequently emitted neutron.

Beta Detection: A beta detector (e.g., a plastic scintillator) is placed close to the

implantation point of the selected isotopes.

Neutron Detection: A highly efficient 4π neutron detector array (consisting of ³He counters

or liquid scintillators) surrounds the source to maximize the detection probability of the

emitted neutrons.

Analysis: The beta-delayed neutron emission probability (Pn) is calculated as the ratio of

the number of beta-neutron coincidence events to the total number of beta decays.[17]
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Visualization of Cross-Validation Workflow
The following diagram illustrates the logical workflow for the cross-validation of nuclear

properties, emphasizing the interplay between experimental measurements, theoretical

modeling, and isotonic comparisons.

Cross-validation workflow for nuclear properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cross-Validation of Nitrogen-17 Properties with Isotonic
Nuclei: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197461#cross-validation-of-nitrogen-17-properties-
with-isotonic-nuclei]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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